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Compound of Interest

Compound Name: Betulinic Acid-d3

Cat. No.: B15541266

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Betulinic Acid-
d3, a deuterated analog of the naturally occurring pentacyclic triterpenoid, Betulinic Acid. While

a specific Safety Data Sheet (SDS) for the deuterated form is not widely available, the safety

profile of Betulinic Acid-d3 is expected to be closely aligned with its non-deuterated

counterpart due to their structural similarity. This document collates available data to guide

researchers in the safe handling, storage, and use of this compound. The information

presented here is primarily based on the SDS for Betulinic Acid.

Chemical and Physical Properties
Betulinic Acid-d3 is a stable isotope-labeled version of Betulinic Acid. The key physical and

chemical properties are summarized below. Understanding these properties is fundamental to

its appropriate handling and storage.
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Property Value Source

Molecular Formula C30H45D3O3 [1][2][3]

Molecular Weight 459.72 g/mol [1][2][3]

Appearance Solid / Colorless Needles [4][5]

Melting Point 295-318 °C (decomposes) [4][5][6]

Solubility

Slightly soluble in Chloroform

(heated), DMSO, and

Methanol (sonicated). Soluble

in DMSO (up to 25 mg/ml) and

Ethanol (up to 25 mg/ml).

[2][5][6]

Stability

Stable for 2 years from the

date of purchase as supplied.

Solutions in DMSO or ethanol

may be stored at -20°C for up

to 2 months.

[5][6]

Hazard Identification and Classification
According to the available Safety Data Sheets for Betulinic Acid, the substance does not meet

the criteria for classification as hazardous in accordance with Regulation (EC) No 1272/2008.

[7][8][9] It is not classified as acutely toxic, a skin or eye irritant, or a respiratory or skin

sensitizer.[7][9]

GHS Hazard Statements:

Not a hazardous substance or mixture.

Despite the non-hazardous classification, it is crucial to handle Betulinic Acid-d3 with the

standard care afforded to all laboratory chemicals.

Experimental Protocols: A Note on Methodology
The provided safety data sheets summarize the results of toxicological and safety assessments

but do not detail the specific experimental protocols used to generate this data. These studies
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are typically conducted under standardized guidelines (e.g., OECD guidelines for toxicity

testing) by the manufacturers. For detailed experimental methodologies, researchers would

need to consult specialized toxicological literature or contact the supplier directly for more in-

depth information.

Safe Handling and Storage Workflow
The following diagram outlines the recommended workflow for the safe handling and storage of

Betulinic Acid-d3, from receipt of the compound to its eventual disposal. Adherence to this

workflow is critical for maintaining a safe laboratory environment.
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Figure 1: Safe Handling and Storage Workflow for Betulinic Acid-d3
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Caption: General workflow for safe handling of chemical compounds.

Exposure Controls and Personal Protection
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To minimize potential exposure, the following personal protective equipment (PPE) and

engineering controls are recommended when handling Betulinic Acid-d3.

Control Measure Recommendation

Engineering Controls

Handle in a well-ventilated area. Use of a fume

hood is recommended, especially when working

with powders or preparing solutions.[7]

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.[7]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a laboratory coat.[7]

Respiratory Protection
If dust is generated, a NIOSH-approved

respirator for dust should be worn.[7]

General Hygiene

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in work areas.[7]

First-Aid Measures
In the event of exposure, follow these first-aid guidelines.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

[10]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[10]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[7][10]

Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[10]

Specific Hazards May emit toxic fumes under fire conditions.[11]

Protective Equipment
Wear self-contained breathing apparatus and

full protective gear.[8][12]

Accidental Release Measures
In case of a spill, follow these procedures to ensure safety and minimize environmental

contamination.
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Step Action

Personal Precautions

Wear appropriate personal protective

equipment. Avoid breathing dust or vapors.

Ensure adequate ventilation.[10][12]

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let the product enter drains.[7][10][12]

Methods for Cleaning Up
Sweep up the material and place it in a suitable

container for disposal. Avoid generating dust.[8]

Stability and Reactivity
Parameter Description

Reactivity
No hazardous reactions are known under

normal conditions of use.[7]

Chemical Stability
The material is stable under recommended

storage conditions.[7]

Conditions to Avoid

Avoid dust formation.[8] The enrichment of fine

dust can lead to a danger of dust explosion.[7]

[9]

Incompatible Materials Strong oxidizing agents.[8][9]

Hazardous Decomposition Products

Under fire conditions, may produce carbon

monoxide, carbon dioxide, and other toxic

fumes.[7]

Toxicological Information
The available data for Betulinic Acid suggests a low order of acute toxicity. It is not classified as

a carcinogen, mutagen, or reproductive toxicant.[9] Betulinic acid has been noted for its

selective cytotoxicity against tumor cell lines with minimal impact on normal cells.[13]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet provided by the supplier. Always consult the specific SDS for

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.targetmol.com/attachment/sds/DECFC8C5-ECEA-4312-9FF0-EC0442567B7F/T2830
https://www.carlroth.com/medias/SDB-7007-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzcyODl8YXBwbGljYXRpb24vcGRmfGFEUmtMMmd3Tmk4NU1UYzVPVFkwTkRRd05qQTJMMU5FUWw4M01EQTNYMGRDWDBWT0xuQmtaZ3wxYjFkNDIxODBiYWM4YTNiZDAxYWY0NjdmZGEyMzUzZGEyM2NlOGU0NmY5ZDdiMDZkYTJiOWVhNzVlZjkzYmNl
https://www.chemos.de/import/data/msds/GB_en/472-15-1-A0015736-GB-en.pdf
https://www.targetmol.com/attachment/sds/DECFC8C5-ECEA-4312-9FF0-EC0442567B7F/T2830
https://www.carlroth.com/medias/SDB-7007-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzcyODl8YXBwbGljYXRpb24vcGRmfGFEUmtMMmd3Tmk4NU1UYzVPVFkwTkRRd05qQTJMMU5FUWw4M01EQTNYMGRDWDBWT0xuQmtaZ3wxYjFkNDIxODBiYWM4YTNiZDAxYWY0NjdmZGEyMzUzZGEyM2NlOGU0NmY5ZDdiMDZkYTJiOWVhNzVlZjkzYmNl
https://www.fishersci.com/store/msds?partNumber=AC462870010&productDescription=BETULINIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/472-15-1-A0015736-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/472-15-1-A0015736-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC462870010&productDescription=BETULINIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/472-15-1-A0015736-GB-en.pdf
https://www.carlroth.com/medias/SDB-7007-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1MjV8YXBwbGljYXRpb24vcGRmfGFEUm1MMmd3TXk4NU1UYzVPVFkwTlRBMk1UUXlMMU5FUWw4M01EQTNYMGxGWDBWT0xuQmtaZ3w2MGZkZjM1YjMzYmE5YjBlYzdjOGRkODJiYzdiYzRjZjM4YjU5ODZiZjBkN2MxYzU4ZjkxZjAxZTQ4Y2I3Y2Yz
https://www.fishersci.com/store/msds?partNumber=AC462870010&productDescription=BETULINIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-7007-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1MjV8YXBwbGljYXRpb24vcGRmfGFEUm1MMmd3TXk4NU1UYzVPVFkwTlRBMk1UUXlMMU5FUWw4M01EQTNYMGxGWDBWT0xuQmtaZ3w2MGZkZjM1YjMzYmE5YjBlYzdjOGRkODJiYzdiYzRjZjM4YjU5ODZiZjBkN2MxYzU4ZjkxZjAxZTQ4Y2I3Y2Yz
https://www.chemos.de/import/data/msds/GB_en/472-15-1-A0015736-GB-en.pdf
https://www.carlroth.com/medias/SDB-7007-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1MjV8YXBwbGljYXRpb24vcGRmfGFEUm1MMmd3TXk4NU1UYzVPVFkwTlRBMk1UUXlMMU5FUWw4M01EQTNYMGxGWDBWT0xuQmtaZ3w2MGZkZjM1YjMzYmE5YjBlYzdjOGRkODJiYzdiYzRjZjM4YjU5ODZiZjBkN2MxYzU4ZjkxZjAxZTQ4Y2I3Y2Yz
https://www.researchgate.net/publication/11622615_Selective_cytotoxicity_of_betulinic_acid_on_tumor_cell_lines_but_not_on_normal_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Betulinic Acid-d3 upon receipt and before use. The user is solely responsible for all decisions

regarding the safe handling of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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